Cas no 1039901-30-8 (2-chloro-4-methyl-N-(thiophen-3-yl)methylaniline)

• Product Name: 2-chloro-4-methyl-N-(thiophen-3-yl)methylaniline
• CAS No: 1039901-30-8
• MF: C₁₂H₁₂ClNS
• MW: 237.748380661011
• CID: 5230202
• Update Time: 2026-03-07

2-chloro-4-methyl-N-(thiophen-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, N-(2-chloro-4-methylphenyl)-
• 2-chloro-4-methyl-N-(thiophen-3-yl)methylaniline

• Inchi： 1S/C12H12ClNS/c1-9-2-3-12(11(13)6-9)14-7-10-4-5-15-8-10/h2-6,8,14H,7H2,1H3
• InChI Key： YWIUVCCDKPCUQW-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CNC1=CC=C(C)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-chloro-4-methyl-N-(thiophen-3-yl)methylaniline

Recent Advances in the Study of 2-chloro-4-methyl-N-(thiophen-3-yl)methylaniline (CAS: 1039901-30-8)

2-chloro-4-methyl-N-(thiophen-3-yl)methylaniline (CAS: 1039901-30-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a key intermediate in the synthesis of various pharmacologically active molecules. Recent publications highlight its role in the development of kinase inhibitors, which are crucial for targeting cancer and inflammatory diseases. The unique structural features of 2-chloro-4-methyl-N-(thiophen-3-yl)methylaniline, including the thiophene and aniline moieties, contribute to its ability to interact with specific biological targets.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-chloro-4-methyl-N-(thiophen-3-yl)methylaniline using a novel catalytic method. This approach not only improved the yield but also reduced the environmental impact of the synthesis process. The study emphasized the compound's stability and reactivity, making it a versatile candidate for further chemical modifications.

Another significant finding comes from a preclinical study investigating the compound's potential as an anti-inflammatory agent. The research, conducted by a team at a leading pharmaceutical institute, showed that derivatives of 2-chloro-4-methyl-N-(thiophen-3-yl)methylaniline exhibited potent inhibition of key inflammatory pathways. These results suggest that the compound could serve as a foundation for developing new treatments for chronic inflammatory conditions.

Further exploration of the compound's mechanism of action revealed its ability to modulate specific protein-protein interactions. This property is particularly valuable in the context of drug discovery, as it opens up new avenues for targeting diseases that have been traditionally difficult to treat. Computational modeling studies have also provided insights into the compound's binding affinity and selectivity, which are critical for optimizing its therapeutic potential.

In conclusion, the latest research on 2-chloro-4-methyl-N-(thiophen-3-yl)methylaniline (CAS: 1039901-30-8) underscores its importance as a versatile and promising compound in chemical biology and pharmaceutical development. Ongoing studies are expected to further elucidate its applications and pave the way for the development of innovative therapies. Researchers and industry professionals are encouraged to keep abreast of these developments to leverage the compound's full potential.